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Compound of Interest

1,8-Dioxacyclotetradecane-2,9-
Compound Name: _
dione

Cat. No.: B1248240

For researchers, scientists, and drug development professionals, securing high-purity chemical
reagents is a critical first step in the experimental workflow. This document provides detailed
application notes and protocols for the use of 1,8-Dioxacyclotetradecane-2,9-dione, a
macrocyclic ester utilized in the synthesis of biodegradable aliphatic polyesters.

Sourcing 1,8-Dioxacyclotetradecane-2,9-dione

1,8-Dioxacyclotetradecane-2,9-dione (CAS No. 1020-83-3) is available from several
reputable chemical suppliers specializing in research-grade compounds. When purchasing this
reagent, it is imperative to consider purity, quantity, and available safety documentation. Below
Is a summary of suppliers offering this product.

. ) Available
Supplier Catalog Number Purity .
Quantities
) » 25 mg, 50 mg, 100
Biosynth BAA02083 Not Specified
mg, 250 mg
BLD Pharm BD136456 >95% 19,509,259
LGC Standards TRC-D494225 Not Specified Inquire for details
AK Scientific, Inc. Not Specified Not Specified Inquire for details
Ambeed A111384 Not Specified 19,5¢9
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Application: Synthesis of Aliphatic Polyesters

1,8-Dioxacyclotetradecane-2,9-dione is a valuable monomer for the synthesis of aliphatic
polyesters through ring-opening polymerization (ROP). A particularly effective and
environmentally friendly method for this process is lipase-catalyzed ROP. This enzymatic
approach avoids the use of potentially toxic metal catalysts and often proceeds under mild
reaction conditions.

The resulting polyesters have applications in biodegradable plastics, drug delivery systems,
and tissue engineering scaffolds due to their biocompatibility and tunable degradation profiles.
The polymerization of 1,8-Dioxacyclotetradecane-2,9-dione yields a polyester with repeating
units derived from the monomer structure.

Experimental Protocol: Lipase-Catalyzed Ring-
Opening Polymerization

This protocol outlines a general procedure for the lipase-catalyzed ring-opening polymerization
of 1,8-Dioxacyclotetradecane-2,9-dione using immobilized Candida antarctica lipase B
(Novozyme 435), a widely used and robust enzyme for this transformation.[1][2]

Materials:

e 1,8-Dioxacyclotetradecane-2,9-dione

» Novozyme 435 (immobilized Candida antarctica lipase B)

o Anhydrous toluene (or other suitable anhydrous solvent such as diphenyl ether)
e Methanol

e Argon or Nitrogen gas

» Schlenk flask or other suitable reaction vessel with a magnetic stirrer

e Heating mantle or oil bath with temperature control

e Vacuum filtration apparatus
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» Standard laboratory glassware
Procedure:

Preparation of the Reaction Vessel: A Schlenk flask is dried in an oven at 120 °C overnight
and then cooled under a stream of argon or nitrogen to ensure anhydrous conditions.

Addition of Reactants: To the cooled flask, add 1,8-Dioxacyclotetradecane-2,9-dione and
Novozyme 435 (typically 10% by weight of the monomer).

Addition of Solvent: Add anhydrous toluene to the flask to dissolve the monomer. The
concentration of the monomer can be varied, but a typical starting point is 0.1-0.5 M.

Reaction: The reaction mixture is stirred and heated to a temperature between 60-90 °C. The
optimal temperature may need to be determined empirically. The reaction is allowed to
proceed for 24-72 hours under an inert atmosphere.

Termination and Polymer Precipitation: After the desired reaction time, the flask is cooled to
room temperature. The enzyme is removed by filtration. The polymer is then precipitated by
adding the reaction solution dropwise to a large excess of cold methanol with vigorous
stirring.

Isolation and Drying: The precipitated polymer is collected by vacuum filtration, washed with
fresh methanol, and dried under vacuum to a constant weight.

Characterization:
The resulting polymer can be characterized by various techniques, including:
* Nuclear Magnetic Resonance (NMR) spectroscopy: To confirm the polymer structure.

e Gel Permeation Chromatography (GPC): To determine the molecular weight and
polydispersity index (PDI).

 Differential Scanning Calorimetry (DSC): To determine thermal properties such as the glass
transition temperature (Tg) and melting point (Tm).
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Experimental Workflow
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Caption: Workflow for Lipase-Catalyzed Ring-Opening Polymerization.

Safety and Handling

1,8-Dioxacyclotetradecane-2,9-dione should be handled in a well-ventilated area, preferably
in a fume hood. Personal protective equipment (PPE), including safety glasses, gloves, and a
lab coat, should be worn at all times.

According to the Safety Data Sheet from AK Scientific, Inc., the toxicological properties of this
compound have not been thoroughly investigated. It is advisable to treat it as a potentially
hazardous substance. Avoid inhalation of dust and contact with skin and eyes. In case of
contact, rinse immediately with plenty of water. Store the compound in a tightly sealed
container in a cool, dry place. For detailed safety information, refer to the material safety data
sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Procuring 1,8-Dioxacyclotetradecane-2,9-dione for
Research Applications: A Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1248240#where-to-buy-1-8-dioxacyclotetradecane-2-
9-dione-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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